Cas no 1260994-15-7 (2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-1-(2-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-1-(2-methylpiperidin-1-yl)ethan-1-one
• CAS No: 1260994-15-7
• MF: C₂₀H₂₁ClN₄O₂
• MW: 384.859343290329
• CID: 5320853
• Update Time: 2025-10-28

2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-1-(2-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]-1-(2-methylpiperidin-1-yl)ethanone
• 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-1-(2-methylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C20H21ClN4O2/c1-14-6-2-3-11-25(14)18(26)13-24-10-5-9-17(24)20-22-19(23-27-20)15-7-4-8-16(21)12-15/h4-5,7-10,12,14H,2-3,6,11,13H2,1H3
• InChI Key： XLQLJOCHPHTFTH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1C)CN1C=CC=C1C1ON=C(C2=CC=CC(Cl)=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-1-(2-methylpiperidin-1-yl)ethan-1-one

Introduction to 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-1-(2-methylpiperidin-1-yl)ethan-1-one (CAS No. 1260994-15-7)

2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-1-(2-methylpiperidin-1-yl)ethan-1-one (CAS No. 1260994-15-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. The compound consists of a pyrrole ring fused with an oxadiazole moiety, and it is further functionalized with a chlorophenyl group and a 2-methylpiperidine substituent. These structural elements contribute to its diverse pharmacological properties and make it a promising candidate for various therapeutic applications.

The development of novel compounds with potent biological activities is a cornerstone of modern drug discovery. CAS No. 1260994-15-7 has been the subject of several recent studies that have explored its potential as an inhibitor of specific enzymes and receptors. One notable area of research has focused on its activity as an inhibitor of the enzyme cyclooxygenase (COX), which plays a crucial role in the production of prostaglandins, key mediators of inflammation and pain. Studies have shown that this compound exhibits selective inhibition of COX-2 over COX-1, suggesting its potential as a nonsteroidal anti-inflammatory drug (NSAID) with reduced gastrointestinal side effects.

In addition to its anti-inflammatory properties, CAS No. 1260994-15-7 has also been investigated for its potential as an anticancer agent. Research has demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. These findings highlight the compound's potential as a lead molecule for the development of novel anticancer therapies.

The structural complexity of CAS No. 1260994-15-7 also makes it an interesting subject for synthetic chemistry research. The synthesis of this compound typically involves multiple steps, including the formation of the pyrrole ring, the introduction of the oxadiazole moiety, and the functionalization with the chlorophenyl and 2-methylpiperidine groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound, making it more accessible for further biological evaluation.

The pharmacokinetic properties of CAS No. 1260994-15-7 have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. However, further optimization may be necessary to enhance these properties and improve the overall therapeutic index.

In conclusion, CAS No. 1260994-15-7, or 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-1-(2-methylpiperidin-1-yl)ethan-1-one, is a promising compound with diverse biological activities that warrant further investigation. Its potential as an anti-inflammatory agent and anticancer drug makes it a valuable target for medicinal chemists and pharmaceutical researchers. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, potentially leading to the development of new treatments for various diseases.